Cas no 94577-67-0 (2-oxo-2-(10H-phenothiazin-10-yl)-N-(2-pyrrolidin-1-ylethyl)ethanamine)

94577-67-0 structure
Product name:2-oxo-2-(10H-phenothiazin-10-yl)-N-(2-pyrrolidin-1-ylethyl)ethanamine
2-oxo-2-(10H-phenothiazin-10-yl)-N-(2-pyrrolidin-1-ylethyl)ethanamine Chemical and Physical Properties
Names and Identifiers
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- 2-oxo-2-(10H-phenothiazin-10-yl)-N-(2-pyrrolidin-1-ylethyl)ethanamine
- 1-phenothiazin-10-yl-2-(2-pyrrolidin-1-ylethylamino)ethanone
- 10-(N-(2-(1-Pyrrolidinyl)ethyl)glycyl)phenothiazine
- Phenothiazine, 10-(N-(2-(1-pyrrolidinyl)ethyl)glycyl)-
- 94577-67-0
- DTXCID10164026
- BRN 1160307
- DTXSID80241535
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- Inchi: InChI=1S/C20H23N3OS/c24-20(15-21-11-14-22-12-5-6-13-22)23-16-7-1-3-9-18(16)25-19-10-4-2-8-17(19)23/h1-4,7-10,21H,5-6,11-15H2
- InChI Key: VSRGEXWFUOGHNQ-UHFFFAOYSA-N
- SMILES: C1CCN(C1)CCNCC(=O)N2C3=CC=CC=C3SC4=CC=CC=C42
Computed Properties
- Exact Mass: 353.15618354Da
- Monoisotopic Mass: 353.15618354Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 432
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 60.9Ų
2-oxo-2-(10H-phenothiazin-10-yl)-N-(2-pyrrolidin-1-ylethyl)ethanamine Related Literature
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1. Book reviews
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Rutusmita Mishra,Neeladrisingha Das,Ritu Varshney,Kriti Juneja,Debabrata Sircar,Partha Roy Food Funct., 2021,12, 6603-6625
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